5-Ethylthiophene-3-carboxylic acid

Specification

• CAS No.: 19156-51-5
• Molecular Formula: C7H8O2S
• Molecular Weight: 156.2 g/mol
• IUPAC Name: 5-ethylthiophene-3-carboxylic acid
• Standard InChI: InChI=1S/C7H8O2S/c1-2-6-3-5(4-10-6)7(8)9/h3-4H,2H2,1H3,(H,8,9)
• Standard InChI Key: WGPALAIKGVKNGT-UHFFFAOYSA-N
• SMILES: CCC1=CC(=CS1)C(=O)O
• Canonical SMILES: CCC1=CC(=CS1)C(=O)O

Introduction

5-Ethylthiophene-3-carboxylic acid is an organic compound with the molecular formula C₇H₈O₂S. It is a derivative of thiophene, a five-membered aromatic ring containing a sulfur atom. The presence of an ethyl group at the 5-position and a carboxylic acid group at the 3-position makes this compound unique and useful for various applications in chemistry and pharmaceuticals.

Chemical Reactions

• Esterification: The carboxylic acid group can react with alcohols in the presence of an acid catalyst to form esters.

• Amidation: It can react with amines to form amides.

Research Findings

Research into thiophene derivatives highlights their versatility in medicinal chemistry. Studies have utilized these compounds as building blocks for synthesizing more complex molecules with potential therapeutic applications.

Safety Considerations

Handling 5-Ethylthiophene-3-carboxylic acid requires caution due to its potential hazards. It is classified with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary statements include P261 (avoid breathing dust), P305+P351+P338 (if in eyes: rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing).